Cas no 261763-34-2 (2,6-Difluoro-3-methylbenzaldehyde)

2,6-Difluoro-3-methylbenzaldehyde Properties

Names and Identifiers

• 2,6-Difluoro-3-methylbenzaldehyde
• 2,5-DICHLOROPYRIDINE-4-BORONIC ACID,PINACOL ESTER
• 2,6-Difluoro-3-Methyl-Benzaldehyde
• 2,6-Difluoro-m-tolualdehyde
• benzaldehyde, 2,6-difluoro-3-methyl-
• Benzaldehyde,2,6-difluoro-3-methyl-
• PubChem7147
• MXZXYEFIOADJMW-UHFFFAOYSA-N
• SBB087122
• 8668AD
• 2,6-bis(fluoranyl)-3-methyl-benzaldehyde
• 2,6 - Difluoro - 3 - methy
• 2,6-Difluoro-3-methylbenzaldehyde, 97+%
• A818285
• AKOS006228410
• Z1201621152
• PS-8842
• 2, 6-difluoro-3-methylbenzaldehyde
• FT-0676358
• EN300-119202
• CS-0207449
• Benzaldehyde, 2,6-difluoro-3-methyl- (9CI)
• SCHEMBL1197434
• 2,6-Difluoro-3-methylbenzaldehyde, AldrichCPR
• 261763-34-2
• MFCD01631333
• DTXSID10378904
• DTXCID10329931
• DB-067564
• +Expand

• MDL： MFCD01631333
• InChIKey： MXZXYEFIOADJMW-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
• SMILES： FC1C(C([H])=O)=C(C([H])=C([H])C=1C([H])([H])[H])F

Computed Properties

• Exact Mass: 156.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.039
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.08570
• PSA: 17.07000
• Refractive Index: 1.513
• Boiling Point: 193.1°Cat760mmHg
• Flash Point: 71.3°C
• Color/Form: Yellow liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.241